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Compound of Interest

Compound Name: 4'-Methoxychalcone

CAS No.: 22966-19-4

Cat. No.: B3421805

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides immediate, essential

guidance for the safe use of 4'-Methoxychalcone, including personal protective equipment

(PPE), handling protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment
4'-Methoxychalcone is classified as an irritant, capable of causing skin, eye, and respiratory

system irritation.[1][2][3] Adherence to appropriate personal protective equipment protocols is

critical to mitigate exposure risks.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[2]

Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation.[2]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 Warning
H335: May cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles are required.[4][5] These should

comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][4] Immediately

change contaminated clothing.

Respiratory Protection

In case of insufficient ventilation, wear a suitable

dust respirator.[5] Follow OSHA respirator

regulations in 29 CFR 1910.134 or European

Standard EN 149.[4]

General Hygiene

Wash hands and face thoroughly after handling.

Facilities should be equipped with an eyewash

facility and a safety shower.[4]

Quantitative Safety Data
No specific quantitative toxicity data, such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%), for 4'-Methoxychalcone is readily available in the searched resources.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Methoxychalcone
https://pim-resources.coleparmer.com/sds/00364.pdf
https://file.medchemexpress.com/batch_PDF/HY-136064/4-4-Dimethoxychalcone-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC327640050&productDescription=4-METHOXYCHALCONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC327640050&productDescription=4-METHOXYCHALCONE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00364.pdf
https://file.medchemexpress.com/batch_PDF/HY-136064/4-4-Dimethoxychalcone-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/00364.pdf
https://pim-resources.coleparmer.com/sds/00364.pdf
https://www.benchchem.com/product/b3421805/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-4-methoxychalcone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Similarly, occupational exposure limits like Permissible Exposure Limits (PELs) have not been

established.[1][4] The absence of this data underscores the importance of handling this

chemical with a high degree of caution and adhering strictly to the recommended safety

procedures.

Operational Plans: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 4'-
Methoxychalcone and ensure a safe laboratory environment.

Handling:

Ventilation: Use only outdoors or in a well-ventilated area.

Dust Formation: Minimize dust generation and accumulation.[4] Avoid breathing dust.

Contact: Avoid contact with skin, eyes, and clothing.[1][4]

Ingestion and Inhalation: Avoid ingestion and inhalation.[1]

Storage:

Container: Keep the container tightly closed.[1]

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible

substances such as strong oxidizing agents.[1][4]

Security: Store locked up.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is crucial.
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Scenario Procedure

Spill/Leak

Evacuate the area. Use proper personal

protective equipment. Vacuum or sweep up the

material and place it into a suitable, labeled

disposal container. Avoid generating dust.

Provide ventilation. Clean the affected area with

soap and water.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention if irritation

persists.[1]

Skin Contact

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical advice if skin irritation occurs.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.[1]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Get

medical attention if symptoms occur.

Disposal Plan
4'-Methoxychalcone and its containers must be disposed of as hazardous waste.

Classification: This material is considered hazardous waste.

Procedure: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not let the product enter drains.
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Experimental Workflow: Safe Handling of 4'-
Methoxychalcone
The following diagram outlines the standard operating procedure for the safe handling of 4'-
Methoxychalcone in a laboratory setting.

Preparation Handling

Cleanup & Disposal

Emergency

Review SDS Don PPE
(Gloves, Goggles, Lab Coat)

Ensure Ventilation
(Fume Hood) Weigh Solid in Ventilated Area Dissolve in Appropriate Solvent

Spill

Perform Experiment

Decontaminate Glassware & Surfaces

Exposure

Segregate Waste
(Solid & Liquid) Dispose of as Hazardous Waste

Follow First Aid Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4'-Methoxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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